Cas no 1797552-62-5 (2,6-difluoro-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzenesulfonamide)

2,6-difluoro-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzenesulfonamide structure
1797552-62-5 structure
Product Name:2,6-difluoro-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzenesulfonamide
CAS No:1797552-62-5
MF:C14H15F2N3O3S
MW:343.349008798599
CID:5806470
PubChem ID:71810303
Update Time:2024-01-11

2,6-difluoro-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • AKOS024567496
    • 2,6-difluoro-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzenesulfonamide
    • CHEMBL3444256
    • 2,6-difluoro-N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]benzene-1-sulfonamide
    • 2,6-DIFLUORO-N-[1-(OXAN-4-YL)PYRAZOL-4-YL]BENZENESULFONAMIDE
    • 1797552-62-5
    • F6448-1995
    • Inchi: 1S/C14H15F2N3O3S/c15-12-2-1-3-13(16)14(12)23(20,21)18-10-8-17-19(9-10)11-4-6-22-7-5-11/h1-3,8-9,11,18H,4-7H2
    • InChI Key: MGQQAMFKGRZDQY-UHFFFAOYSA-N
    • SMILES: S(C1C(=CC=CC=1F)F)(NC1C=NN(C=1)C1CCOCC1)(=O)=O

Computed Properties

  • Exact Mass: 343.08021885g/mol
  • Monoisotopic Mass: 343.08021885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 486
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 81.6Ų

2,6-difluoro-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzenesulfonamide Pricemore >>

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F6448-1995-2mg
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F6448-1995-3mg
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F6448-1995-10mg
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